Cas no 868734-20-7 ((3'R,4'R)-1,3'-bipyrrolidin-4'-ol)

• Product Name: (3'R,4'R)-1,3'-bipyrrolidin-4'-ol
• CAS No: 868734-20-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20760291
• CID: 4265346
• PubChem ID: 59152451
• Update Time: 2025-11-02

(3'R,4'R)-1,3'-bipyrrolidin-4'-ol Chemical and Physical Properties

Names and Identifiers

• [1,3'-Bipyrrolidin]-4'-ol, (3'R,4'R)-
• (3'R,4'R)-[1,3'-bipyrrolidin]-4'-ol
• (3'S,4'S)-1,3'-bipyrrolidin-4'-ol dihydrochloride
• DTXSID401281627
• 960289-59-2
• rel-(3a(2)R,4a(2)R)-[1,3a(2)-Bipyrrolidin]-4a(2)-ol
• (3R,4R)-4-(pyrrolidin-1-yl)pyrrolidin-3-ol
• AKOS034811245
• F6545-6221
• rac-(3R,4R)-4-(pyrrolidin-1-yl)pyrrolidin-3-ol
• 868734-20-7
• (3'R,4'R)-[1,3'-bipyrrolidine]-4'-ol
• (3R,4R)-4-pyrrolidin-1-ylpyrrolidin-3-ol
• EN300-395467
• (+/-)-trans-[1,3']Bipyrrolidinyl-4'-ol
• SCHEMBL1137640
• XNAZVRGJPIDDOQ-HTQZYQBOSA-N
• Z1982425016
• EN300-214179
• (3'R,4'R)-1,3'-bipyrrolidin-4'-ol

• MDL： MFCD20760291
• Inchi： 1S/C8H16N2O/c11-8-6-9-5-7(8)10-3-1-2-4-10/h7-9,11H,1-6H2/t7-,8-/m1/s1
• InChI Key： XNAZVRGJPIDDOQ-HTQZYQBOSA-N
• SMILES： N1([C@H]2[C@H](O)CNC2)CCCC1

Computed Properties

• Exact Mass: 156.126263138Da
• Monoisotopic Mass: 156.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on (3'R,4'R)-1,3'-bipyrrolidin-4'-ol

Comprehensive Guide to (3'R,4'R)-1,3'-Bipyrrolidin-4'-ol (CAS No. 868734-20-7): Properties, Applications, and Market Insights

The compound (3'R,4'R)-1,3'-bipyrrolidin-4'-ol (CAS No. 868734-20-7) is a chiral bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. This pyrrolidine-based compound features a unique stereochemistry with two chiral centers at the 3' and 4' positions, making it particularly valuable for asymmetric synthesis and drug development. The hydroxyl-functionalized bipyrrolidine structure offers versatile reactivity, enabling its use as a key intermediate in medicinal chemistry.

Recent trends in drug discovery have highlighted the importance of chiral building blocks like (3'R,4'R)-1,3'-bipyrrolidin-4'-ol. Pharmaceutical researchers are increasingly focusing on stereoselective synthesis to develop more effective and safer medications, driving demand for such specialized intermediates. The compound's rigid bicyclic structure and functional groups make it particularly useful for creating conformationally constrained drug candidates, a hot topic in modern medicinal chemistry.

The synthesis of 868734-20-7 typically involves stereoselective methods to ensure the desired (3'R,4'R) configuration. Advanced techniques such as asymmetric hydrogenation or enzymatic resolution are often employed to achieve high enantiomeric purity. Analytical methods including chiral HPLC and NMR spectroscopy are crucial for quality control, especially when the compound is intended for pharmaceutical applications where stereochemical purity is paramount.

In pharmaceutical applications, (3'R,4'R)-1,3'-bipyrrolidin-4'-ol serves as a valuable scaffold for various therapeutic agents. Its structure is particularly relevant in the development of central nervous system (CNS) drugs, as the pyrrolidine moiety is commonly found in neurotransmitters and neuromodulators. Researchers are exploring its potential in creating novel dopamine receptor modulators and serotonin reuptake inhibitors, addressing current needs in mental health treatment.

The compound's physicochemical properties contribute to its utility in drug design. With a molecular weight of 156.23 g/mol and both basic (amine) and hydrophilic (hydroxyl) functional groups, CAS 868734-20-7 offers balanced solubility characteristics. This makes it suitable for creating drug candidates with improved bioavailability, a critical factor in modern drug development programs focusing on oral bioavailability enhancement.

Market analysis shows growing interest in chiral pharmaceutical intermediates like (3'R,4'R)-1,3'-bipyrrolidin-4'-ol. The global market for such compounds is expanding due to increased R&D spending in the pharmaceutical sector and the growing emphasis on enantiomerically pure drugs. Custom synthesis providers and specialty chemical manufacturers are scaling up production to meet the demand from drug discovery organizations.

From a regulatory perspective, proper handling and storage of 868734-20-7 are essential to maintain its chemical integrity. While not classified as hazardous under standard regulations, it should be stored under inert atmosphere at low temperatures to prevent degradation. Material Safety Data Sheets (MSDS) provide detailed handling instructions for laboratory and industrial use.

Recent scientific literature highlights innovative applications of (3'R,4'R)-1,3'-bipyrrolidin-4'-ol in catalysis and materials science. Its chiral structure has been utilized in developing asymmetric catalysts for organic transformations, contributing to greener chemical processes. These developments align with current industry trends toward sustainable chemistry and atom-efficient synthesis.

Quality specifications for CAS 868734-20-7 typically include parameters such as purity (≥98%), enantiomeric excess (≥99%), and residual solvent content. Analytical certificates from reputable suppliers provide detailed characterization data including 1H NMR and 13C NMR spectra, mass spectrometry results, and chromatographic purity profiles.

The future outlook for (3'R,4'R)-1,3'-bipyrrolidin-4'-ol appears promising, with potential applications expanding beyond pharmaceuticals into agrochemicals and specialty materials. As research continues into its derivatives and analogs, this compound is likely to maintain its importance in synthetic chemistry and drug discovery pipelines worldwide.